Cas no 3121-74-2 (2,7-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-3-[2-(4-nitrophenyl)diazenyl]-6-(2-phenyldiazenyl)-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-3-[2-(4-nitrophenyl)diazenyl]-6-(2-phenyldiazenyl)-
• CAS No: 3121-74-2
• MF: C₂₂H₁₆N₆O₉S₂
• MW: 572.527241706848
• CID: 316425
• PubChem ID: 135416993
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-3-[2-(4-nitrophenyl)diazenyl]-6-(2-phenyldiazenyl)- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 4-amino-5-hydroxy-3-[2-(4-nitrophenyl)diazenyl]-6-(2-phenyldiazenyl)-
• 4-amino-3-[(4-nitrophenyl)diazenyl]-5-oxo-6-(phenylhydrazinylidene)naphthalene-2,7-disulfonic acid
• (3E)-5-amino-6-[(E)-(4-nitrophenyl)diazenyl]-4-oxo-3-(phenylhydrazono)-3,4-dihydronaphthalene-2,7-disulfonic acid
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-3-((4-nitrophenyl)azo)-6-(phenylazo)-
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-3-(2-(4-nitrophenyl)diazenyl)-6-(2-phenyldiazenyl)-
• 4-Amino-5-hydroxy-3-((4-nitrophenyl)azo)-6-(phenylazo)naphthalene-2,7-disulphonic acid
• 4-Amino-5-hydroxy-3-[(4-nitrophenyl)azo]-6-(phenylazo)naphthalene-2,7-disulfonic acid
• Azo Dark Blue SH
• EINECS 221-501-2
• Eriosin Blue Black B
• Metamine Blue Black
• Solar Blue Black
• Naphtol Blue Black 12B
• Atul Acid Black 10BX
• Naphthol Blue Black B
• Naphthol Blue Black BC
• DTXSID4062852
• Naphthol Blue Black T
• Hidacid Blue Black
• Naphthol Blue Black CWC
• Sandopel Blue P
• Hastings Acid Black 10BR
• Q27159010
• Azo Dark Blue C2B
• 3121-74-2
• Acid Blue Black 10B
• Acid Blue Black
• 4-amino-5-hydroxy-3-[(E)-(4-nitrophenyl)diazenyl]-6-[(E)-phenyldiazenyl]naphthalene-2,7-disulfonic acid
• 2,7-NAPHTHALENEDISULPHONIC ACID, 4-AMINO-5-HYDROXY-3-((4-NITROPHENYL)AZO)-6-(PHENYLAZO)-
• Kayaku Acid Blue Black 10B
• Naphthalene Black 12B
• Fast Sulfon Black BN
• 2,7-Naphthalenedisulfonic acid, {4-amino-5-hydroxy-3-[(4-nitrophenyl)azo]-6-(phenylazo)-,}
• Acid Black 10A(10B)
• Acid Black Base M
• 4-Amino-5-hydroxy-3-((4-(hydroxy(oxido)amino)phenyl)diazenyl)-6-(phenyldiazenyl)-2,7-naphthalenedisulfonic acid
• Kiton Blue SM
• CI Acid Black 1
• Java Blue Black 10B
• Vondamol Light Black 10B
• Azanol Fast Acid Black 10B
• Diacid Blue Black 10B
• Acidal Navy Blue 3BR
• 4-amino-5-hydroxy-3-[(4-nitrophenyl)diazenyl]-6-phenyldiazenylnaphthalene-2,7-disulfonic acid
• Kiton Black HA
• Leather Fast Blue Black G
• Tertracid Blue Black NB
• SCHEMBL14388578
• Acid Blue Black B
• Naphtylamine Black 10BN
• 4-amino-5-hydroxy-3-[(4-nitrophenyl)azo]-6-(phenylazo)-naphthalene-2,7-disulfonic acid
• Naphtylamine Black 4B
• 4-amino-5-hydroxy-3-[(E)-(4-nitrophenyl)azo]-6-[(E)-phenylazo]naphthalene-2,7-disulfonic acid
• Comacid Blue Black B
• Aniline blue-black
• Naphthol Black 12B
• Leather Black 10B
• Bucacid Blue Black
• Amido Black 10 B
• Amido black
• Acid Black H
• 4-amino-5-hydroxy-3-[(4-nitrophenyl) azo]-6-(phenyl azo)-2,7-naphthalene disulfonic acid
• Acilan Black 10B
• Acidal Black 10B
• Naphthazine Blue Black 6BN
• Naphtocard Black 12B
• NSC7820
• Naphthol Blue Black 10B
• NS00081804
• Pontacyl Blue Black SX
• Hispacid Black 10B
• Mitsui Acid Blue Black
• Amidoschwarz
• 2,7-NAPHTHALENEDISULPHONIC ACID, 4-AMINO-5-HYDROXY-3-(2-(4-NITROPHENYL)DIAZENYL)-6-(2-PHENYLDIAZENYL)-
• Blue Black SX
• UNII-HCM26FKD98
• Blue Black 12B
• Atul Acid Black BX
• Amacid Black 10BR
• CS-0213812
• 4-Amino-5-hydroxy-3-((4-nitrophenyl)azo)-6-(phenylazo)naphthalene-2,7-disulfonic acid
• SCHEMBL19322472
• Brasilan Black BS
• Kiton Black 2B
• Acid Black JVS
• D and C Black No. 1
• Pontacyl Blue Black SXR
• Naphthylamine Black 10BR
• Napthol Blue Black
• Naphthol Blue Black 6B
• Naphtylamine Black 10BR-CF
• Hastings Acid Black 10BG
• Acid Black 12B
• Naphthol Blue Black G
• D And C Black 1
• Naphthalene Black 12BN
• SCHEMBL5010226
• Boruta Black A
• Calcocid Blue Black
• Acid Leather Dark Blue G
• Acid Leather Blue IGW
• Acid Blue Black Double 600
• SCHEMBL1984266
• D And C Black Number 1
• 4-Amino-5-hydroxy-3-((4-nitrophenyl)diazenyl)-6-(phenyldiazenyl)naphthalene-2,7-disulfonic acid
• Acid Blue-Black
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-3-[(4-nitrophenyl)azo]-6-(phenylazo)-
• CHEBI:86224
• Naphtylamine Black 10B
• Azo Dark Blue HR
• 4-amino-5-hydroxy-3-[(p-nitrophenyl)azo]-6-(phenylazo)-naphthalene-2,7-disulfonic acid
• Calcocid Blue Black 2R
• HCM26FKD98
• Acid Blue Black BG
• Eniacid Black SH
• Eniacid Black IVS
• Fenazo Blue Black
• Airedale Black 2BG
• Azo Dark Blue S
• SCHEMBL15497814
• Amido Black 10B (acid form)
• Colacid Black 10A
• SCHEMBL5010228

• Inchi： 1S/C22H16N6O9S2/c23-19-18-12(11-17(39(35,36)37)21(22(18)29)27-24-13-4-2-1-3-5-13)10-16(38(32,33)34)20(19)26-25-14-6-8-15(9-7-14)28(30)31/h1-11,29H,23H2,(H,32,33,34)(H,35,36,37)/b26-25+,27-24+
• InChI Key： HKJKONMZMPUGHJ-BZHOXZENSA-N
• SMILES： S(C1=C(C(=C2C(=C(C(=CC2=C1)S(=O)(=O)O)/N=N/C1C=CC=CC=1)O)N)/N=N/C1C=CC(=CC=1)[N+](=O)[O-])(=O)(=O)O

Computed Properties

• Exact Mass: 572.04218
• Monoisotopic Mass: 616.005907
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 14
• Heavy Atom Count: 41
• Rotatable Bond Count: 4
• Complexity: 1230
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 269
• XLogP3: 3.6

Experimental Properties

• Density: 1.75
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.772
• PSA: 247.57